Cas no 1705330-10-4 (2-(4-fluorophenoxy)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one)

• Product Name: 2-(4-fluorophenoxy)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one
• CAS No: 1705330-10-4
• MF: C₂₀H₂₂FNO₂S
• MW: 359.457587718964
• CID: 5366655
• Update Time: 2025-07-09

2-(4-fluorophenoxy)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenoxy)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethanone
• Ethanone, 2-(4-fluorophenoxy)-1-[tetrahydro-7-(2-methylphenyl)-1,4-thiazepin-4(5H)-yl]-
• 2-(4-fluorophenoxy)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one

• Inchi： 1S/C20H22FNO2S/c1-15-4-2-3-5-18(15)19-10-11-22(12-13-25-19)20(23)14-24-17-8-6-16(21)7-9-17/h2-9,19H,10-14H2,1H3
• InChI Key： POLDRPKWSRRMOR-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C2=CC=CC=C2C)SCC1)COC1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-fluorophenoxy)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one

Introduction to 2-(4-fluorophenoxy)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one (CAS No. 1705330-10-4)

2-(4-fluorophenoxy)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 1705330-10-4, belongs to a class of molecules that exhibit promise in modulating various biological pathways. The presence of a fluorophenoxyl group and a thiazepane core makes this molecule a candidate for further exploration in drug discovery and development.

The structural composition of 2-(4-fluorophenoxy)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one is characterized by its intricate arrangement of functional groups. The fluorophenoxy moiety introduces a fluorine atom into the aromatic ring, which is known to enhance metabolic stability and binding affinity in many pharmacological agents. Additionally, the thiazepane ring is a heterocyclic structure that has been widely studied for its role in various biological processes, including neurotransmitter interactions and enzyme inhibition.

In recent years, there has been a growing interest in thiazepane derivatives due to their potential therapeutic applications. The fluorinated aromatic ring in this compound not only contributes to its stability but also influences its interactions with biological targets. This dual functionality makes it an attractive scaffold for designing novel drugs that can selectively interact with specific receptors or enzymes.

One of the most compelling aspects of 2-(4-fluorophenoxy)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have been exploring its utility in creating molecules that target neurological disorders, cardiovascular diseases, and inflammatory conditions. The combination of the thiazepane core and the fluorophenoxy group suggests that this compound may exhibit properties such as receptor binding affinity, metabolic stability, and oral bioavailability, which are crucial for successful drug development.

Recent studies have highlighted the importance of fluorine-containing compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic properties, making them more suitable for therapeutic use. For instance, fluorine atoms can increase the lipophilicity of a molecule, improve its binding to biological targets, and enhance its resistance to metabolic degradation. The presence of a fluorophenoxy group in 2-(4-fluorophenoxy)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one aligns with these principles, suggesting that it may possess favorable pharmacological characteristics.

The thiazepane ring is another key feature that contributes to the potential biological activity of this compound. Thiazepanes have been shown to interact with various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. These interactions are often associated with therapeutic effects such as pain relief, anxiety reduction, and blood pressure regulation. By incorporating a thiazepane core into the molecular structure, researchers aim to develop compounds that can modulate these pathways effectively.

Moreover, the 2-methylphenyl group attached to the thiazepane ring adds another layer of complexity to the compound's structure. This aromatic group can influence the electronic properties of the molecule, affecting its reactivity and interactions with biological targets. The combination of these structural elements suggests that 2-(4-fluorophenoxy)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one may exhibit multiple modes of action, making it a versatile candidate for drug development.

In conclusion, 2-(4-fluorophenoxy)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one (CAS No. 1705330-10-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the fluorophenoxy group, the thiazepane core, and the 2-methylphenyl moiety, make it an attractive scaffold for designing novel therapeutic agents. Further research is warranted to explore its biological activities and develop new drug candidates based on this promising structure.